Cas no 666735-07-5 (7-bromo-6-methoxyisoquinoline)

7-Bromo-6-methoxyisoquinoline is a versatile heterocyclic compound widely utilized in pharmaceutical and organic synthesis. Its key advantages include a stable bromine substituent at the 7-position and a methoxy group at the 6-position, which enhance its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This structure makes it a valuable intermediate for constructing complex molecules, particularly in the development of bioactive compounds and drug candidates. The electron-donating methoxy group further influences its electronic properties, facilitating selective functionalization. Its high purity and well-defined reactivity profile ensure consistent performance in research and industrial applications.
7-bromo-6-methoxyisoquinoline structure
7-bromo-6-methoxyisoquinoline structure
Product Name:7-bromo-6-methoxyisoquinoline
CAS No:666735-07-5
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD27927195
CID:395991
PubChem ID:23078491
Update Time:2025-06-07

7-bromo-6-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 7-bromo-6-methoxy-
    • 7-bromo-6-methoxyIsoquinoline
    • BS-51726
    • FT-0745932
    • TQR0174
    • F76942
    • 7-bromo-6-methoxy isoquinoline
    • SCHEMBL2496646
    • Z1862017680
    • MFCD27927195
    • DTXSID10630337
    • SALVVNBIQORSAL-UHFFFAOYSA-N
    • EN300-1721375
    • CS-0203441
    • 666735-07-5
    • DA-35754
    • Isoquinoline,7-bromo-6-methoxy
    • 7-bromo-6-methoxyisoquinoline
    • MDL： MFCD27927195
    • Inchi： 1S/C10H8BrNO/c1-13-10-5-7-2-3-12-6-8(7)4-9(10)11/h2-6H,1H3
    • InChI Key： SALVVNBIQORSAL-UHFFFAOYSA-N
    • SMILES： BrC1=CC2C=NC=CC=2C=C1OC

Computed Properties

  • Exact Mass: 236.97893g/mol
  • Monoisotopic Mass: 236.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 22.1Ų

7-bromo-6-methoxyisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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 666735-07-5 97%
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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 666735-07-5 95%
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Ambeed
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 666735-07-5 97%
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 $81.0 2025-04-17
Ambeed
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 666735-07-5 97%
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 $119.0 2025-04-17
Ambeed
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 666735-07-5 97%
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Enamine
EN300-1721375-0.05g
7-bromo-6-methoxyisoquinoline
 666735-07-5 95.0%
0.05g
 $141.0 2025-02-20
Enamine
EN300-1721375-0.1g
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 666735-07-5 95.0%
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 $209.0 2025-02-20
Enamine
EN300-1721375-0.25g
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 666735-07-5 95.0%
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